Cas no 141234-09-5 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-)
141234-09-5 structure
Product Name:1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
CAS No:141234-09-5
MF:C7H9N3O3
MW:183.164661169052
CID:1303445
PubChem ID:15134193
Update Time:2025-04-20
1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-
- DB-162574
- 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxaldehyde
- SCHEMBL22574821
- 141234-09-5
-
- Inchi: 1S/C7H9N3O3/c1-3-9-6(4-11)7(10(12)13)5(2)8-9/h4H,3H2,1-2H3
- InChI Key: MJTQTMIOAFNMNS-UHFFFAOYSA-N
- SMILES: O=CC1=C(C(C)=NN1CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 78.03
1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
141234-09-5 (1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-methyl-4-nitro-) Related Products
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